Mal-PEG6-NHS ester
Overview
Description
Mal-PEG6-NHS ester is a PEG derivative containing a maleimide group and an NHS ester group . The hydrophilic PEG spacer increases solubility in aqueous media . The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules .
Synthesis Analysis
The synthesis of Mal-PEG6-NHS ester involves the use of a PEG linker containing a maleimide group and an NHS ester group . The exact synthesis process is not detailed in the available resources.Molecular Structure Analysis
The molecular formula of Mal-PEG6-NHS ester is C23H34N2O12 . It has a molecular weight of 530.52 .Chemical Reactions Analysis
The NHS ester group of Mal-PEG6-NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of a biomolecule with a thiol .Physical And Chemical Properties Analysis
Mal-PEG6-NHS ester is a liquid with a light yellow to light brown color . It has a molecular weight of 530.52 and a molecular formula of C23H34N2O12 .Scientific Research Applications
Antibody-Drug Conjugates (ADCs)
Mal-PEG6-NHS ester is used as a linker in the creation of ADCs . ADCs are a class of biopharmaceutical drugs designed as a targeted therapy for treating cancer. The linker connects the antibody to the drug, ensuring its stability in the bloodstream and enabling the release of the drug in the target cell .
Protein Labeling
The NHS ester group in Mal-PEG6-NHS ester can react with primary amines (-NH2) present in proteins, allowing for the labeling of these proteins . This is useful in various biological research applications, such as studying protein function, interactions, and localization .
Peptide Labeling
Similar to protein labeling, Mal-PEG6-NHS ester can also be used to label peptides. This is particularly useful in peptide-based drug development and in studying peptide-protein interactions .
Oligonucleotide Labeling
Mal-PEG6-NHS ester can be used to label amine-modified oligonucleotides . This is important in various areas of research, including genomics and molecular diagnostics .
Drug Delivery
Mal-PEG6-NHS ester is used in the development of targeted drug delivery systems . The PEG spacer increases solubility in aqueous media, reduces the potential for aggregation of the conjugate, and increases flexibility of the crosslink .
Reduction of Non-Specific Binding
The PEG spacer in Mal-PEG6-NHS ester can reduce non-specific protein binding or cell adhesion . This is particularly useful in the development of biomedical devices and in various areas of cell biology research .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H34N2O12/c26-19-1-2-20(27)24(19)6-8-32-10-12-34-14-16-36-18-17-35-15-13-33-11-9-31-7-5-23(30)37-25-21(28)3-4-22(25)29/h1-2H,3-18H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUNUCVXNAHYFJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCOCCOCCOCCN2C(=O)C=CC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34N2O12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Mal-PEG6-NHS ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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